Cas no 7402-76-8 (4-(Phenylsulfinyl)benzoic acid)

4-(Phenylsulfinyl)benzoic acid structure
7402-76-8 structure
Product Name:4-(Phenylsulfinyl)benzoic acid
CAS No:7402-76-8
MF:C13H10O3S
MW:246.281702518463
CID:978811
PubChem ID:343811
Update Time:2025-04-19

4-(Phenylsulfinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(benzenesulfinyl)benzoic acid
    • 4-(phenylsulfinyl)benzoic acid
    • 4-benzenesulfinyl-benzoic acid
    • 4-Benzolsulfinyl-benzoesaeure
    • 4-Phenylsulfin-benzoesaeure
    • AC1L7Z5Q
    • KB-238750
    • NSC400318
    • SureCN506129
    • DTXSID50322067
    • 7402-76-8
    • FT-0740254
    • SGIZMVQAALLJJO-UHFFFAOYSA-N
    • NSC-400318
    • SCHEMBL506129
    • DA-03171
    • 4-(Phenylsulfinyl)benzoic acid
    • Inchi: 1S/C13H10O3S/c14-13(15)10-6-8-12(9-7-10)17(16)11-4-2-1-3-5-11/h1-9H,(H,14,15)
    • InChI Key: SGIZMVQAALLJJO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

  • Exact Mass: 246.0351
  • Monoisotopic Mass: 246.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 73.6

Experimental Properties

  • Density: 1.43
  • Boiling Point: 467.2°C at 760 mmHg
  • Flash Point: 236.4°C
  • Refractive Index: 1.704
  • PSA: 54.37
  • LogP: 3.41720
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